Cas no 130606-60-9 (N-Desmethyl Diltiazem Hydrochloride)

• Product Name: N-Desmethyl Diltiazem Hydrochloride
• CAS No: 130606-60-9
• MF: C₂₁H₂₅ClN₂O₄S
• MW: 436.952203512192
• CID: 102565
• PubChem ID: 14391644
• Update Time: 2025-04-18

N-Desmethyl Diltiazem Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-,hydrochloride (1:1), (2S,3S)-
• N-DESMETHYLDILTIAZEM, HYDROCHLORIDE
• 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-,hydrochloride (1:1), (2S
• N-Demethyldiltiazem
• DiltiazeM EP IMpurity D
• N-Monodesmethyldiltiazem
• N-DemethyldiltiazemN-Monodesmethyldiltiazem,HCl
• 3-(Acetyloxy)-5-[2-(methylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
• (2S,3S)-5-[2-(Methylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate HCl
• (2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride
• AKOS037645549
• 130606-60-9
• 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-(2-(methylamino)ethyl)-, hydrochloride (1:1), (2S,3S)-
• N-Desmethyldiltiazem Hydrochloride 1.0 mg/ml in Acetonitrile (as free base)
• N-Demethyldiltiazem hydrochloride
• DESMETHYL DILTIAZEM HCL
• N-DESMETHYLDILTIAZEM HYDROCHLORIDE
• Diltiazem N-desmethyl hydrochloride 100 microg/mL in Acetonitrile
• J-005838
• (2S,3S)-2-(4-Methoxyphenyl)-5-[2-(methylamino)ethyl]-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl Acetate Hydrochloride (N-Desmethyl-diltiazem Hydrochloride)
• N-Demethyl diltiazem hydrochloride
• A825LGP73P
• 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-(2-(methylamino)ethyl)-, monohydrochloride, (2S-cis)-
• DTXSID601019739
• Diltiazem Impurity D (N-Desmethyl diltiazem HCl)
• N-Desmethyl Diltiazem Hydrochloride
• Diltiazem N-desmethyl hydrochloride
• AS-6140
• [(2S,3S)-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
• Q27273749
• N-desmethyl Diltiazem (hydrochloride)
• UNII-A825LGP73P
• G79874
• (2S,3S)-2-(4-METHOXYPHENYL)-5-(2-(METHYLAMINO)ETHYL)-4-OXO-2,3,4,5-TETRAHYDROBENZO[B][1,4]THIAZEPIN-3-YL ACETATE HYDROCHLORIDE (DILTIAZEM IMPURITY)
• DTXCID101477647

• Inchi： 1S/C21H24N2O4S.ClH/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2;/h4-11,19-20,22H,12-13H2,1-3H3;1H/t19-,20+;/m1./s1
• InChI Key： GIYQYIVUHPJUHS-FDOHDBATSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(CCNC)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)OC(C)=O)=O

Computed Properties

• Exact Mass: 436.12200
• Monoisotopic Mass: 436.1223562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Melting Point: 156-158°C
• PSA: 93.17000
• LogP: 4.28420

N-Desmethyl Diltiazem Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines